Cas no 1203453-90-0 (Bis-desisopropyl Tolterodine)

• Product Name: Bis-desisopropyl Tolterodine
• CAS No: 1203453-90-0
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• CID: 5054782
• Update Time: 2025-07-02

Bis-desisopropyl Tolterodine Chemical and Physical Properties

Names and Identifiers

• Bis-desisopropyl Tolterodine
• 2-((R)-3-Amino-1-phenylpropyl)-4-methylphenol
• Tolterodine Impurity 26

• Inchi： 1S/C16H19NO/c1-12-7-8-16(18)15(11-12)14(9-10-17)13-5-3-2-4-6-13/h2-8,11,14,18H,9-10,17H2,1H3/t14-/m1/s1
• InChI Key： LZARZVSGZSQUGG-CQSZACIVSA-N
• SMILES： C1(O)=CC=C(C)C=C1[C@@H](C1=CC=CC=C1)CCN

Bis-desisopropyl Tolterodine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Bis-desisopropyl Tolterodine

Professional Introduction to Bis-Desisopropyl Tolterodine (CAS No 1203453-90-0)

Bis-Desisopropyl Tolterodine is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique Chemical Abstracts Service Number (CAS No 1203453-90-0), represents a significant advancement in the synthesis and application of bioactive molecules. The name itself, Bis-Desisopropyl Tolterodine, provides a clear indication of its molecular structure, which includes desisopropylated derivatives of Tolterodine, a well-known medication primarily used for the treatment of overactive bladder.

The compound's molecular framework is meticulously designed to enhance its pharmacological properties while minimizing potential side effects. This is achieved through strategic modifications that optimize its interaction with biological targets. The use of desisopropyl groups in its structure not only influences its pharmacokinetic profile but also contributes to its overall efficacy in therapeutic applications.

In recent years, there has been a growing interest in developing novel treatments for urinary tract disorders, particularly those related to overactive bladder syndrome (OAB). Bis-Desisopropyl Tolterodine has emerged as a promising candidate in this area due to its unique chemical properties. Research has indicated that this compound exhibits potent activity at the muscarinic M3 receptors, which are crucial in regulating bladder function. This targeted action makes it an attractive option for further development into a new generation of OAB treatments.

One of the most compelling aspects of Bis-Desisopropyl Tolterodine is its potential for improved patient compliance. Unlike traditional treatments, which often come with a range of side effects that can deter patients from adhering to their medication regimen, this compound shows promise in offering a more tolerable profile. Early clinical trials have suggested that it may have a lower incidence of common adverse effects such as dry mouth and constipation, which are frequently reported with current medications.

The synthesis of Bis-Desisopropyl Tolterodine involves complex organic chemistry techniques that require precision and expertise. The process typically involves multi-step reactions, including functional group transformations and protective group strategies, to ensure the correct molecular configuration. Advances in synthetic methodologies have enabled researchers to produce this compound with high purity and yield, making it more feasible for large-scale pharmaceutical applications.

From a regulatory perspective, the development of new pharmaceutical compounds like Bis-Desisopropyl Tolterodine must navigate stringent guidelines to ensure safety and efficacy. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established rigorous protocols for evaluating new drugs. These protocols include preclinical studies to assess toxicity and pharmacological activity, followed by multiple phases of clinical trials to evaluate efficacy and safety in human populations.

The latest research on Bis-Desisopropyl Tolterodine has highlighted several key findings that underscore its potential as a therapeutic agent. Studies have demonstrated its ability to modulate bladder smooth muscle contraction, thereby reducing symptoms associated with OAB. Additionally, research suggests that it may have neuroprotective properties, which could be beneficial in treating related neurological conditions.

The pharmacokinetic profile of Bis-Desisopropyl Tolterodine is another area of interest. Unlike some traditional medications that require frequent dosing due to short half-lives, this compound exhibits a longer half-life, allowing for less frequent administration. This could significantly improve patient convenience and compliance rates.

Environmental considerations also play a role in the development and application of pharmaceutical compounds. The synthesis and disposal of Bis-Desisopropyl Tolterodine must be conducted with environmentally responsible practices to minimize ecological impact. Researchers are exploring green chemistry approaches to optimize synthetic routes and reduce waste generation.

In conclusion, Bis-Desisopropyl Tolterodine (CAS No 1203453-90-0) represents a significant advancement in the treatment of overactive bladder syndrome. Its unique molecular structure, coupled with promising preclinical and clinical findings, positions it as a strong candidate for further development into a new therapeutic agent. As research continues to uncover more about its properties and potential applications, this compound is poised to make a meaningful impact on patient care.